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Compound of Interest

Compound Name: Hydroxytrimethylaminium

Cat. No.: B15088961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxytrimethylaminium, the conjugate acid of trimethylamine N-oxide (TMAO), is a

quaternary ammonium cation of significant interest in biological and chemical research. Its

prevalence in marine life as an osmoprotectant and its association with human health as the

protonated form of the gut microbiome-derived metabolite TMAO underscore its importance.

This technical guide provides a comprehensive overview of the structure, chemical formula,

physicochemical properties, synthesis, and biological context of hydroxytrimethylaminium,

tailored for a scientific audience.

Chemical Structure and Formula
Hydroxytrimethylaminium is a simple quaternary ammonium cation. The central nitrogen

atom is bonded to three methyl groups and one hydroxyl group, resulting in a permanent

positive charge on the nitrogen atom.

IUPAC Name: hydroxy(trimethyl)azanium[1]

Molecular Formula: C₃H₁₀NO⁺[1]

Synonyms: hydroxy(trimethyl)ammonium, Trimethylamine oxide (protonated)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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